molecular formula C9H5BrO2 B8652754 6-bromo-1H-isochromen-1-one

6-bromo-1H-isochromen-1-one

Cat. No.: B8652754
M. Wt: 225.04 g/mol
InChI Key: HHYJSWADRNTEKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-bromo-1H-isochromen-1-one is a useful research compound. Its molecular formula is C9H5BrO2 and its molecular weight is 225.04 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H5BrO2

Molecular Weight

225.04 g/mol

IUPAC Name

6-bromoisochromen-1-one

InChI

InChI=1S/C9H5BrO2/c10-7-1-2-8-6(5-7)3-4-12-9(8)11/h1-5H

InChI Key

HHYJSWADRNTEKA-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=COC2=O)C=C1Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-Dibromo-3,4-dihydro-1H-isochromen-1-one (1.8 g, 5.8 mmol) was dissolved in DCM (15 ml) then added TEA (20 mL, 143 mmol) and stirred at room temperature for 72 hours. The mixture was concentrated then took up the residue with DCM and washed with 1N HCl. Repeated the wash with brine then dried over Na2SO4 and evaporated to dryness. The residue was purified by MPLC with 0-100% EtOAc/hexane to yield 6-Bromo-1H-isochromen-1-one. LC-MS (IE, m/z): 227 [M+2]+.
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
[Compound]
Name
TEA
Quantity
20 mL
Type
reactant
Reaction Step Two

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